Cas no 285138-87-6 (Benzenemethanol-13C, a-(methyl-13C)- (9CI))

Benzenemethanol-13C, α-(methyl-13C)- (9CI) is a stable isotope-labeled compound used as a tracer in metabolic studies, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry applications. The incorporation of carbon-13 at both the benzylic and α-methyl positions enhances its utility in tracking molecular pathways and elucidating reaction mechanisms with high precision. This labeled derivative is particularly valuable in pharmaceutical research, where isotopic labeling aids in drug metabolism and pharmacokinetic studies. Its high isotopic purity ensures minimal interference in analytical measurements, making it a reliable standard for quantitative and structural analyses. The compound’s stability and well-defined labeling pattern support reproducible experimental results in advanced chemical and biochemical research.

Benzenemethanol-13C, a-(methyl-13C)- (9CI) structure

285138-87-6 structure

Product Name:Benzenemethanol-13C, a-(methyl-13C)- (9CI)

CAS No:285138-87-6

MF:C₈H₁₀O

MW:124.149712085724

CID:248517

PubChem ID:24872652

Update Time:2025-05-28

Benzenemethanol-13C, a-(methyl-13C)- (9CI) Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol-13C, a-(methyl-13C)- (9CI)
- 1-phenylethanol
- SEC-PHENETHYL-ALPHA BETA-13C2 ALCOHOL
- 1-phenyl(13C2)ethanol
- 1-phenyl(1,2-13C2)ethanol
- 1-Phenylethanol-1,2-13C2
- J-017113
- 1-phenyl(1, 2-13C2)ethanol
- AKOS015912977
- Benzenemethanol-13C, alpha-(methyl-13C)- (9CI)
- DTXSID30584005
- 1-Phenyl(~13~C_2_)ethan-1-ol
- 285138-87-6
- 1-Phenylethanol-1,2-13C2, 99 atom % 13C
- MDL： MFCD00084044
- Inchi： 1S/C8H10O/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3/i1+1,7+1
- InChI Key： WAPNOHKVXSQRPX-SPBYTNOZSA-N
- SMILES： O[13CH]([13CH3])C1C=CC=CC=1

Computed Properties

Exact Mass: 124.079874609g/mol
Monoisotopic Mass: 124.079874609g/mol
Isotope Atom Count: 2
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 74.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Color/Form: Liquid
Density: 1.030 g/mL at 25 °C
Melting Point: 19-20 °C (lit.)
Boiling Point: 204 °C/745 mmHg(lit.)
Flash Point: Degrees Fahrenheit:185°F
Degrees Celsius:85°C
Refractive Index: n20/D 1.532(lit.)
PSA: 20.23000
LogP: 1.73990
Solubility: Not determined

Benzenemethanol-13C, a-(methyl-13C)- (9CI) Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H315-H318
Warning Statement： P280-P301+P312+P330-P305+P351+P338+P310
Hazardous Material transportation number：UN 2937 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 22-38-41
Safety Instruction： 26-39
Hazardous Material Identification：

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02306-250mg	Benzenemethanol-13C, a-(methyl-13C)- (9CI)	285138-87-6	-	250mg	¥7868.0	2024-07-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	491292-250MG	Benzenemethanol-13C, a-(methyl-13C)- (9CI)	285138-87-6		250mg	¥6177.95	2023-12-05